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Compound of Interest

Compound Name: Bromochlorodifluoromethane

Cat. No.: B1201744

An In-depth Technical Guide on the Solubility of Bromochlorodifluoromethane in Polar and
Non-polar Solvents

Introduction

Bromochlorodifluoromethane, commonly known as Halon 1211 or BCF, is a synthetic
haloalkane with the chemical formula CBrCIF2. Historically, it has been widely utilized as a
highly effective fire suppression agent, particularly in aviation and for protecting sensitive
electronic equipment, due to its low toxicity and non-conductive nature.[1] Despite its
production being largely phased out under the Montreal Protocol due to its ozone-depleting
potential, understanding its physicochemical properties, such as solubility, remains crucial for
environmental fate modeling, legacy system management, and research into alternative
compounds.

This technical guide provides a comprehensive overview of the solubility of
bromochlorodifluoromethane in a diverse range of polar and non-polar solvents. It is
intended for researchers, scientists, and professionals in drug development and environmental
science who require detailed data and methodologies for their work.

Core Concepts of Bromochlorodifluoromethane
Solubility
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The solubility of a substance is governed by the principle of "like dissolves like," which implies
that substances with similar intermolecular forces and polarity tend to be miscible.
Bromochlorodifluoromethane is a polar molecule due to the electronegativity differences
between the halogen atoms (F, CI, Br) and the central carbon atom. However, the molecule
also exhibits non-polar characteristics. This dual nature results in a moderate and varied
solubility profile across different types of solvents.[2] Its solubility is primarily influenced by
solute-solvent interactions, temperature, and pressure.

Logical Relationships in Solubility Determination
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Caption: Factors influencing the solubility of Bromochlorodifluoromethane.

Quantitative Solubility Data

The solubility of bromochlorodifluoromethane has been determined in various solvents. The
following tables summarize the available quantitative data, providing a clear comparison
between polar and non-polar solvent systems.

Solubility in Polar Solvents

The table below presents the solubility of bromochlorodifluoromethane in several polar
solvents. It is important to note the conflicting data available for water. While several sources
report its solubility as "none" or "negligible,"[3][4][5] two quantitative values have been reported.
The value of 143.7 g/L at 25°C appears anomalously high for a halogenated alkane and should
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be treated with caution, whereas the value of 15.8 mg/L at 0°C is more consistent with
expectations for such a compound.[6][7][8]
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Chemical Temperatur  Solubility L
Solvent Type Citation

Formula e (°C) (glL)

) 15.8 (as
Water H20 Protic 0 [6][71[8]
mg/L)

Water H20 Protic 25 143.7 [9]
Methanol CHsOH Protic 25 487.03 [9]
Ethanol C2HsOH Protic 25 324.27 9]
Isopropanol CsHsO Protic 25 279.09 [9]
n-Propanol C3HsO Protic 25 234.06 9]
n-Butanol CaH100 Protic 25 196.52 9]
Isobutanol C4aH100 Protic 25 178.85 [9]
sec-Butanol CaH100 Protic 25 213.63 9]
n-Pentanol CsH120 Protic 25 173.46 9]
Ethylene ]

C2He02 Protic 25 246.48 [9]
Glycol
Formamide CHsNO Aprotic 25 442.94 9]
Acetone CsHeO Aprotic 25 481.8 [9]
Acetonitrile C2HsN Aprotic 25 244.1 9]
N,N-
Dimethylform  CsHsNO Aprotic 25 1023.95 [9]
amide (DMF)
N-Methyl-2-
pyrrolidone CsHsNO Aprotic 25 713.58 [9]
(NMP)
Tetrahydrofur )

C4HsO Aprotic 25 504.19 [9]
an (THF)
1,4-Dioxane CaHsO2 Aprotic 25 322.57 9]
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Pyridine CsHsN Aprotic 25 215.63 [9]

Solubility in Non-Polar and Weakly Polar Solvents

Bromochlorodifluoromethane generally shows good solubility in non-polar and weakly polar
organic solvents, consistent with its partial non-polar character.

Solvent Chemical Type Temperatur  Solubility Citation
Formula e (°C) (glL)
n-Hexane CeHaia Non-Polar 25 50.3 9]
n-Octane CsHis Non-Polar 25 32.53 [9]
Cyclohexane CeHa2 Non-Polar 25 60.18 9]
Toluene C7Hs Non-Polar 25 84.85 9]
m-Xylene CsHio Non-Polar 25 85.41 [9]
p-Xylene CsHaio Non-Polar 25 66.93 9]
Diethyl Ether CaH100 Weakly Polar 25 263.37 [9]
Ethyl Acetate CaHsO2 Weakly Polar 25 151.92 9]
Chlorobenze CeHsCl Weakly Polar 25 58.14 [9]

ne

Experimental Protocol for Solubility Determination

The solubility of a gas like bromochlorodifluoromethane in a liquid is commonly determined
using a static equilibrium or volumetric method. This protocol describes a standard laboratory
procedure for such a measurement.[10]

Principle

A known volume of a degassed solvent is brought into contact with a known volume of the gas
at a constant temperature and pressure within a sealed equilibrium cell. The mixture is agitated
until equilibrium is reached, meaning the gas has fully dissolved into the liquid to the point of
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saturation. The amount of gas that has dissolved is determined by measuring the change in the
gas volume.

Apparatus

o Equilibrium Cell: A high-pressure vessel of known volume, equipped with inlet/outlet valves,
a pressure transducer, and a temperature sensor. It should be housed in a thermostat bath
for precise temperature control.

o Gas Burette: A calibrated piston-cylinder arrangement to accurately measure and dispense
the gas.

e Pressure Transducer: For precise measurement of the system pressure.
o Thermostat Bath: To maintain a constant and uniform temperature for the equilibrium cell.

e Magnetic Stirrer: To ensure thorough mixing of the gas and liquid phases to reach
equilibrium.

e Vacuum Pump: For evacuating the apparatus and degassing the solvent.

» Analytical Balance: For accurate weighing of the solvent.

Experimental Workflow Diagram
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Experimental Workflow for Gas Solubility Measurement

Apparatus Preparation
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Solvent Degassing
(Freeze-Pump-Thaw Cycles)

System Evacuation
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Click to download full resolution via product page

Caption: Workflow for the volumetric determination of gas solubility.
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Detailed Procedure

Apparatus Preparation:
o Thoroughly clean and dry the equilibrium cell and all connecting lines.
o Assemble the apparatus as per the schematic, ensuring all connections are gas-tight.

o Perform a leak test by evacuating the system and monitoring the pressure for an extended
period.

Solvent Degassing:
o Accurately weigh a specific amount of the chosen solvent.

o Place the solvent in a separate flask and perform several freeze-pump-thaw cycles to
remove any dissolved air. This is critical for accurate measurements.

System Preparation and Loading:

o Evacuate the entire apparatus, including the equilibrium cell and gas burette, using the
vacuum pump.[10]

o Introduce the degassed solvent into the equilibrium cell. The exact amount can be
confirmed by weighing the cell before and after loading.

o Allow the solvent to reach thermal equilibrium with the thermostat bath at the desired
temperature.

Gas Introduction and Equilibration:

o Fill the gas burette with bromochlorodifluoromethane to a known initial volume at a
known pressure.

o Slowly introduce the gas from the burette into the equilibrium cell containing the solvent.

o Turn on the magnetic stirrer to begin agitation. Vigorous stirring is essential to maximize
the gas-liquid contact area and shorten the time to reach equilibrium.[10]
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o Maintain a constant temperature and monitor the pressure inside the cell. Equilibrium is
reached when the pressure remains stable over a significant period.

o Measurement and Calculation:

o Once equilibrium is established, record the final pressure and temperature in the
equilibrium cell.

o Record the final volume of gas remaining in the gas burette.

o The volume of gas dissolved is the difference between the initial and final volumes in the
gas burette, corrected for the gas in the headspace of the equilibrium cell.

o The amount of dissolved gas (in moles) can be calculated using the ideal gas law or a
more appropriate equation of state (e.g., Van der Waals) and the measured volume
change.

o Solubility is then expressed in the desired units, such as grams of solute per liter of
solvent (g/L) or mole fraction.

Conclusion

Bromochlorodifluoromethane exhibits a varied solubility profile, demonstrating high solubility
in many polar aprotic and protic organic solvents and moderate to low solubility in non-polar
solvents. Its solubility in water is generally considered to be very low. The quantitative data
presented provides a valuable resource for scientific and industrial applications. The detailed
experimental protocol for the volumetric method offers a reliable framework for researchers
seeking to perform their own solubility determinations for this or similar gaseous compounds. A
thorough understanding of these solubility characteristics is essential for applications ranging
from environmental modeling to the development of new chemical technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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